Cas no 105405-00-3 ((3,6-Dimethoxynaphthalene-2,7-diyl)bis(methylselane))

(3,6-Dimethoxynaphthalene-2,7-diyl)bis(methylselane) Properties

Names and Identifiers

• (3,6-Dimethoxynaphthalene-2,7-diyl)bis(methylselane)
• 2,7-DIMETHOXY-3,6-BIS(METHYLSELENO)-NAPHTHALENE
• Naphthalene,2,7-dimethoxy-3,6-bis(methylseleno)-
• ACMC-1CIHL
• AG-D-18875
• AGN-PC-00MXPO
• AK-55846
• CTK4A3820
• FT-0677502
• MolPort-003-991-620
• AKOS015852245
• 105405-00-3
• 2,7-dimethoxy-3,6-bis(methylselanyl)naphthalene
• DTXSID70543090
• 2,7-Dimethoxy-3,6-bis(methylseleno)-naphthalene
• +Expand

• MDL： MFCD06656528
• InChIKey： HOAHNAYDJCBDMR-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H16O2Se2/c1-15-11-5-9-6-12(16-2)14(18-4)8-10(9)7-13(11)17-3/h5-8H,1-4H3
• SMILES： COC1=C(C=C2C=C(C(=CC2=C1)OC)[Se]C)[Se]C

Computed Properties

• Exact Mass: 363.96008
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 375.94807g/mol
• Heavy Atom Count: 18
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• LogP: 1.61220
• PSA: 18.46
• Boiling Point: 470.5 ºC at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 238.3 ºC
• Density: 1.2±0.1 g/cm3